Cas no 146982-24-3 (Fmoc-Asp(OAll)-OH)

Fmoc-Asp(OAll)-OH is a protected derivative of aspartic acid, widely used in solid-phase peptide synthesis (SPPS). The compound features an Fmoc (9-fluorenylmethoxycarbonyl) group at the N-terminus, ensuring orthogonal protection during peptide chain assembly, and an allyl (OAll) ester protecting the β-carboxyl group of aspartic acid. This dual protection scheme allows for selective deprotection under mild conditions, minimizing side reactions. The OAll group is particularly advantageous for its stability under basic Fmoc deprotection conditions and its selective removal via palladium-catalyzed reactions. The product is highly pure and suitable for synthesizing complex peptides, offering precise control over aspartic acid incorporation while reducing racemization risks.

Fmoc-Asp(OAll)-OH structure

Product Name:Fmoc-Asp(OAll)-OH

CAS No:146982-24-3

MF:C₂₂H₂₁NO₆

MW:395.405246496201

MDL:MFCD00190874

CID:64989

PubChem ID:57651019

Update Time:2025-06-08

Fmoc-Asp(OAll)-OH Chemical and Physical Properties

Names and Identifiers

- Fmoc-L-aspartic acid 4-allyl ester
- Fmoc-Asp(OAll)-OH
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(allyloxy)-4-oxobutanoic acid
- Fmoc-Asp(allyl ester)-OH
- Fmoc-Asp(OAll)-OH Fmoc-L-aspartic acid β-allyl ester
- Fmoc-L-Asp(All)-OH
- Fmoc-L-aspartic acid β-allyl ester
- (2S)-4-allyloxy-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-oxo-butanoic acid
- Fmoc-Asp(OAll)
- FMoc-Asp
- FMOC-ASP(OAL)-OH
- FMOC-ASP(OAI)-OH
- FMOC-L-ASP(OAL)-OH
- FMOC-L-ASP(OH)-OAL
- FMOC-ASP(OALLYL)-OH
- FMOC-L-ASPARTIC ACID-B-ALLYLESTER
- J-008293
- (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-(allyloxy)-4-oxobutanoic acid
- fmoc-asp(oall)oh
- SCHEMBL8037759
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-oxo-4-prop-2-enoxybutanoic acid
- N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-aspartic acid beta allyl ester
- DS-15033
- AMY22633
- N-Fmoc-L-aspartic Acid 4-Allyl Ester
- AKOS015839098
- Fmoc-Asp-allyl ester
- CS-W008075
- Fmoc-Asp(OAll)-OH, >=98.0% (HPLC)
- HY-W008075
- 146982-24-3
- FBNFRRNBFASDKS-IBGZPJMESA-N
- AC-8586
- MFCD00190874
- AKOS015908600
- (2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-4-OXO-4-(PROP-2-EN-1-YLOXY)BUTANOIC ACID
- MDL： MFCD00190874
- Inchi： 1S/C22H21NO6/c1-2-11-28-20(24)12-19(21(25)26)23-22(27)29-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h2-10,18-19H,1,11-13H2,(H,23,27)(H,25,26)/t19-/m0/s1
- InChI Key： FBNFRRNBFASDKS-IBGZPJMESA-N
- SMILES： O(C(N[C@H](C(=O)O)CC(=O)OCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

Exact Mass: 395.13693
Monoisotopic Mass: 395.13688739g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 11
Complexity: 598
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 102Å²

Experimental Properties

Density: 1.2870
Melting Point: 111-115 °C
Water Partition Coefficient: Slightly soluble in water.
PSA: 101.93
Optical Activity: [α]20/D −27±2°, c = 1% in DMF

Fmoc-Asp(OAll)-OH Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22;S24/25
Storage Condition：2-8°C
Safety Term：S22;S24/25

Fmoc-Asp(OAll)-OH Pricemore >>

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